AM-5262

• CAS No.: 1222088-90-5
• Product Name: AM-5262
• Molecular Formula: C33H35FO4
• Molecular Weight: 514.6374
• IUPAC Name: (1R,2R)-6'-((2-((R)-2,2-dimethylcyclopentyl)-2'-fluoro-5'-methoxy-[1,1'-biphenyl]-4-yl)methoxy)-2',3'-dihydrospiro[cyclopropane-1,1'-indene]-2-carboxylic acid
• Standard InChI: InChI=1S/C33H35FO4/c1-32(2)13-4-5-27(32)25-15-20(6-10-24(25)26-16-22(37-3)9-11-30(26)34)19-38-23-8-7-21-12-14-33(28(21)17-23)18-29(33)31(35)36/h6-11,15-17,27,29H,4-5,12-14,18-19H2,1-3H3,(H,35,36)/t27-,29?,33-/m0/s1
• Standard InChIKey: XPLWBHWPOUEOSJ-RSKOUFDESA-N
• SMILES: CC1(C)CCC[C@H]1C2=C(C3=C(F)C=CC(OC)=C3)C=CC(COC4=CC=C(CC[C@@]56[C@]([H])(C(O)=O)C6)C5=C4)=C2
• Appearance: Solid powder
• Description: AM-5262 is a Potent GPR40 Full Agonist with improved rat PK profile and general selectivity profile. AM-5262 enhanced glucose stimulated insulin secretion (mouse and human islets) and improved glucose homeostasis in vivo (OGTT in HF/STZ mice) when compared to AM-1638. GPR40 (FFAR1 or FFA1) is a target of high interest being pursued to treat type II diabetes due to its unique mechanism leading to little risk of hypoglycemia.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AM-5262; AM 5262; AM5262.
• Reference: 1: Wang Y, Liu JJ, Dransfield PJ, Zhu L, Wang Z, Du X, Jiao X, Su Y, Li AR, Brown; 2: Hauge M, Vestmar MA, Husted AS, Ekberg JP, Wright MJ, Di Salvo J, Weinglass; 3: Christensen LW, Kuhre RE, Janus C, Svendsen B, Holst JJ. Vascular, but not
• Last Modified: Aug 20 2021